Cas no 31391-49-8 (Phenol,(1,1-dimethylethyl)-2,5-dimethyl- (9CI))

Phenol,(1,1-dimethylethyl)-2,5-dimethyl- (9CI) structure
31391-49-8 structure
Product Name:Phenol,(1,1-dimethylethyl)-2,5-dimethyl- (9CI)
CAS No:31391-49-8
MF:C12H18O
MW:178.270723819733
CID:315367
PubChem ID:111751
Update Time:2025-04-19

Phenol,(1,1-dimethylethyl)-2,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,(1,1-dimethylethyl)-2,5-dimethyl- (9CI)
    • 2,5-Xylenol,tert-butyl- (7CI)
    • 3-tert-butyl-2,5-dimethylphenol
    • Phenol, dimethyl-, isobutylenated
    • EINECS 272-937-5
    • 3-t-butyl-2,5-xylenol
    • SCHEMBL3910478
    • NS00123834
    • Phenol, (1,1-dimethylethyl)-2,5-dimethyl-
    • DTXSID7074032
    • 31391-49-8
    • 68921-37-9
    • Inchi: 1S/C12H18O/c1-8-6-10(12(3,4)5)9(2)11(13)7-8/h6-7,13H,1-5H3
    • InChI Key: NPHAZMSHLCWTNE-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=CC(=C1C)C(C)(C)C

Computed Properties

  • Exact Mass: 178.136
  • Monoisotopic Mass: 178.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.952g/cm3
  • Boiling Point: 260.4ºC at 760mmHg
  • Flash Point: 117ºC
  • Refractive Index: 1.512
  • LogP: 3.30650
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